Cas no 1251691-75-4 (2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 1251691-75-4
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 6160378
• PubChem ID: 49664821
• Update Time: 2025-11-01

2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• 2-((3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide
• F3406-7180
• N-(2,5-dimethylphenyl)-2-[3-(3,5-dimethylpyrazol-1-yl)pyrazin-2-yl]sulfanylacetamide
• 2-{[3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-yl]sulfanyl}-N-(2,5-dimethylphenyl)acetamide
• AKOS024485096
• 1251691-75-4

• Inchi： 1S/C19H21N5OS/c1-12-5-6-13(2)16(9-12)22-17(25)11-26-19-18(20-7-8-21-19)24-15(4)10-14(3)23-24/h5-10H,11H2,1-4H3,(H,22,25)
• InChI Key： YRMUQECLGWVZLN-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=CC=1C)=O)C1C(=NC=CN=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Introduction to 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1251691-75-4, specifically 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for exploring novel biochemical pathways and interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating pyrazole and pyrazine derivatives. These heterocycles are renowned for their versatility and biological activity, often serving as key structural motifs in therapeutic agents. The 3,5-dimethyl-1H-pyrazol-1-yl moiety in the compound's structure contributes to its unique electronic properties, which can be leveraged for designing molecules with specific binding affinities. Furthermore, the pyrazin-2-ylsulfanyl group introduces a sulfur atom that can participate in various chemical reactions, enhancing the compound's reactivity and utility in synthetic biology.

One of the most compelling aspects of this compound is its potential role in modulating biological processes. The N-(2,5-dimethylphenyl)acetamide moiety suggests that it may interact with proteins or enzymes through hydrogen bonding and other non-covalent interactions. Such interactions are crucial for developing small-molecule inhibitors or activators that can target specific disease pathways. Current research indicates that molecules with similar structural features have shown promise in preclinical studies for applications ranging from anti-inflammatory to anticancer therapies.

The synthesis of 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide involves multi-step organic transformations that highlight the compound's synthetic complexity. The integration of the pyrazole ring with the pyrazine scaffold followed by functionalization with the sulfanyl group and the amide moiety requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies underscore the importance of modern synthetic chemistry in developing complex molecules like this one.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound might behave in biological systems. Molecular docking studies have been conducted to predict potential binding sites on target proteins. These studies suggest that the compound could interact with enzymes involved in metabolic pathways or signal transduction cascades. By understanding these interactions at a molecular level, researchers can design derivatives with improved pharmacological properties.

The CAS number 1251691-75-4 serves as a unique identifier for this compound, facilitating its documentation and communication within the scientific community. This standardized naming system ensures that researchers worldwide can accurately reference and utilize the compound in their experiments. The availability of detailed chemical information associated with this CAS number allows for rigorous quality control and reproducibility in experimental protocols.

In conclusion, 2-{3-(3,5-dimethyl-1H-pyrazol-1-yl)pyrazin-2-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide represents a significant advancement in chemical biology. Its complex structure and functional groups make it a valuable tool for exploring novel therapeutic interventions. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and molecular medicine.